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Compound of Interest

2,3,6,7,10,11-
Compound Name: )
Hexamethoxytriphenylene

cat. No.: B1308117

CAS Number: 808-57-1
Chemical Structure:

l».Chemical structure of 2,3,6,7,10,11-Hexamethoxytriphenylene

Introduction

2,3,6,7,10,11-Hexamethoxytriphenylene (HMTP) is a disc-shaped, D3h symmetric polycyclic
aromatic hydrocarbon.[1] Its planar structure is functionalized with six methoxy groups at the
ortho-positions, which influences its electronic properties and molecular packing.[1] HMTP is a
crucial intermediate in the synthesis of 2,3,6,7,10,11-hexahydroxytriphenylene (HHTP), a
versatile building block for discotic liquid crystals, covalent organic frameworks (COFs), and
other advanced materials.[1][2] This guide provides an in-depth overview of HMTP, including its
physicochemical properties, synthesis and purification protocols, and its primary application as
a synthetic precursor.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 2,3,6,7,10,11-Hexamethoxytriphenylene is
presented in the table below.
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Property Value Reference
CAS Number 808-57-1 [1]
Molecular Formula C24H2406 [3]
Molecular Weight 408.44 g/mol [1]

Melting Point 310-317 °C [4]
Appearance Brown to purple 2]

powder/crystals

1H NMR (CDCls)

5 7.76 (s, 6H), 4.12 (s, 18H)
ppm

[5]

13C NMR (CDCls)

0 148.9,123.3, 104.4, 56.2
ppm

[5]

Experimental Protocols
Synthesis of 2,3,6,7,10,11-Hexamethoxytriphenylene

The most common method for the synthesis of HMTP is the oxidative trimerization of 1,2-

dimethoxybenzene (veratrole) using ferric chloride as an oxidizing agent.[2][5]

Materials:

Methanol

Ethanol

Procedure:

Dichloromethane (CHzCl2)

1,2-dimethoxybenzene (veratrole)

Anhydrous ferric chloride (FeCls)
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e To a solution of anhydrous FeCls (14.6 g, 90.0 mmol) in CH2Cl2 (100 mL), add veratrole
(3.82 mL, 4.15 g, 30.0 mmol).[5]

« Stir the mixture at room temperature under a nitrogen atmosphere for 90 minutes.[5]

e Pour the reaction mixture into methanol (200 mL) to precipitate the product.[5]

» Allow the mixture to stand in a freezer overnight to complete the precipitation.[5]

« |solate the solid product by filtration.

e Wash the isolated solid with ethanol (2 x 10 mL) and then with methanol (3 x 10 mL).[5]

e Dry the product in vacuo to yield HMTP as a pale grey powder.[5]

Purification of 2,3,6,7,10,11-Hexamethoxytriphenylene

For applications requiring high purity, HMTP can be further purified by Soxhlet extraction.[6]

Materials:

Crude 2,3,6,7,10,11-Hexamethoxytriphenylene

Dichloromethane (CH2Clz2)

Methanol

Calcium chloride (desiccant)
Procedure:
e Dry the crude HMTP in a desiccator over calcium chloride in the dark for 4 days.[6]

o Extract the dried product in a Soxhlet apparatus with 125 mL of dichloromethane for 24
hours.[6]

» Evaporate the dichloromethane solution to dryness using a rotary evaporator.[6]
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e Suspend the resulting solid in 20 mL of methanol and store in a freezer (-16 °C) for 4 days to
induce crystallization.[6]

« Filter the crystalline solid and dry it in a desiccator over calcium chloride to obtain purified
HMTP.[6]

Demethylation to 2,3,6,7,10,11-Hexahydroxytriphenylene
(HHTP)

HMTP is a key precursor to HHTP, which is synthesized via demethylation.[5][6]
Materials:

e 2,3,6,7,10,11-Hexamethoxytriphenylene

Boron tribromide (BBr3)

Anhydrous dichloromethane (CHzCl2)

Water

Diethyl ether
Procedure:

e Suspend HMTP (600 mg, 1.47 mmol) in 30 mL of anhydrous dichloromethane and cool the
mixture to -80 °C with continuous stirring.[6]

e Slowly add a solution of BBr3 (2.57 g, 0.01 mol) in 24 mL of anhydrous dichloromethane
dropwise to the cooled suspension.[6]

o Allow the mixture to stir overnight while the temperature naturally warms to room
temperature.[6]

¢ Quench the reaction by adding 10 mL of water.

o Remove the dichloromethane by rotary evaporation.
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o The resulting purple precipitate is isolated by filtration, dissolved in methanol (5 mL), and re-
precipitated by the addition of water (100 mL).[5]

« |solate the precipitate by filtration, wash with diethyl ether (2 x 10 mL), and dry in vacuo to
yield HHTP as a pale blue powder.[5]

Synthetic Pathway and Logical Workflow

The synthesis of 2,3,6,7,10,11-hexahydroxytriphenylene (HHTP) from 1,2-dimethoxybenzene
(veratrole) proceeds through the key intermediate 2,3,6,7,10,11-hexamethoxytriphenylene
(HMTP). This two-step process is a fundamental workflow in the production of HHTP for
various applications in materials science.

aaaaaaaaaaa 2,3,6,7,10,11-Hexahydroxytriphenylene
(HHTP)

2,3,6,7,10,11-
(HMTP)

Demethylation

Click to download full resolution via product page

Caption: Synthetic workflow for HHTP via HMTP intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to 2,3,6,7,10,11-
Hexamethoxytriphenylene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1308117#2-3-6-7-10-11-hexamethoxytriphenylene-
cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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